Cas no 646450-62-6 (Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)-)
![Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)- structure](https://www.kuujia.com/scimg/cas/646450-62-6x300.png)
646450-62-6 structure
Product Name:Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)-
CAS No:646450-62-6
Molecular Formula:C19H19FN4O
Molecular Weight:338.37876
CID:420870
PubChem ID:10065720
Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)- Properties
Names and Identifiers
-
- Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)-
- 7-[(2-fluoropyridin-3-yl)methoxy]-2-methyl-4-pyrrolidin-1-ylquinazoline
- DTXSID90435100
- 646450-62-6
- SCHEMBL5485312
-
- InChIKey: QOYVDQPNGMAGHQ-UHFFFAOYSA-N
- Inchi: InChI=1S/C19H19FN4O/c1-13-22-17-11-15(25-12-14-5-4-8-21-18(14)20)6-7-16(17)19(23-13)24-9-2-3-10-24/h4-8,11H,2-3,9-10,12H2,1H3
- SMILES: CC1=NC2=C(C=CC(=C2)OCC3=C(N=CC=C3)F)C(=N1)N4CCCC4
Computed Properties
- Exact Mass: 338.15447
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 4
- Monoisotopic Mass: 338.15428940g/mol
- Heavy Atom Count: 25
- Complexity: 434
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.7
- Topological Polar Surface Area: 51.1Ų
Experimental Properties
- PSA: 51.14
Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)- Related Literature
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Jais Kurian,Muraleedharan Kannoth M. Org. Biomol. Chem., 2019,17, 8832-8848
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Yang Yang,Man Zhao,Zhen Cao,Zhen Ge,Yanfeng Ma,Yongsheng Chen RSC Adv., 2021,11, 8674-8681
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D. Alicia Garcia-Osorio,Thomas P. Shalvey,Liam Banerji,Gaia Neri,Laurie J. Phillips,Carla Casadevall,Daniel Antón-García,Erwin Reisner,Jonathan D Major,Alexander J Cowan Chem. Commun., 2023,59, 944-947
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Petra U. Müller,Edwin Weber,Gerd Rheinwald,Wilhelm Seichter Org. Biomol. Chem., 2005,3, 3757-3766
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Yi Cui,Samantha Kwok,Andrew Bucholtz,Boyd Davis,Ralph A. Whitney,Philip G. Jessop New J. Chem., 2008,32, 1027-1037
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Megan T. Valentine,Matthew E. Helgeson Soft Matter, 2022,18, 4897-4904
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Liane E. Tellier,Tobias Miller J. Mater. Chem. B, 2015,3, 8001-8009
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Zhang Zhang,Zongwen Zhang,Peifang Liu,Yanping Xie,Kangzhe Cao,Zhen Zhou J. Mater. Chem. A, 2018,6, 3218-3223
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9. Front cover
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Jeffrey J. Kay,Sebastiaan Y. T. van de Meerakker,Kevin E. Strecker,David W. Chandler Faraday Discuss., 2009,142, 143-153
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